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Compound of Interest

Compound Name: 3,4-Dimethoxybenzyl chloride

Cat. No.: B1209049

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling
procedures for 3,4-Dimethoxybenzyl chloride (CAS No. 7306-46-9). The information is
compiled from various safety data sheets and chemical information sources to ensure a
thorough understanding of the risks associated with this compound and the necessary
precautions for its safe use in a laboratory setting.

Chemical Identification and Properties

3,4-Dimethoxybenzyl chloride is a substituted aromatic compound used as a research
chemical and an intermediate in organic synthesis.[1] Its fundamental properties are
summarized below.
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Property Value Source(s)
CAS Number 7306-46-9 [11[2][3]
Molecular Formula C9H11CIO2 [3]
Molecular Weight 186.64 g/mol [3]
Appearance Solid

Melting Point 50-53 °C [2]

Purity Typically 295%

2-8°C, sealed in a dry
Storage Temperature _
environment

Hazard Identification and GHS Classification

3,4-Dimethoxybenzyl chloride is classified as a hazardous substance. The primary hazards
are associated with its corrosive nature.

Hazard Class GHS Classification Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

. . o H314: Causes severe skin
Skin Corrosion/Irritation Category 1B
burns and eye damage

Signal Word: Danger[4]
Hazard Statements:
e H302: Harmful if swallowed.[5]

e H314: Causes severe skin burns and eye damage.[4][6]

Safe Handling and Storage Protocols
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Due to its corrosive and moisture-sensitive nature, strict protocols must be followed when

handling and storing 3,4-Dimethoxybenzyl chloride.

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent skin and eye contact.

Protection Type

Specification

Source(s)

Eye/Face Protection

Chemical safety goggles or a

face shield.

[6]

Skin Protection

Impervious gloves (e.g., nitrile
rubber), lab coat, and

appropriate protective clothing.

[6]

Respiratory Protection

Use in a well-ventilated area or
under a chemical fume hood. If
dust is generated, a NIOSH-
approved respirator for

particulates may be necessary.

[7]

Handling Procedures

A general protocol for handling corrosive, moisture-sensitive solids like 3,4-Dimethoxybenzyl
chloride is outlined below. Note: This is a generalized procedure and must be adapted to

specific experimental contexts and institutional safety guidelines.

e Preparation:

o

[¢]

accessible.[7]

[¢]

[e]

Ensure a chemical fume hood is operational.[8][9]

Don the required personal protective equipment.

Have an appropriate spill kit and emergency eyewash station/safety shower readily

Assemble all necessary glassware and reagents before handling the compound.
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e Handling:

o Conduct all manipulations of the solid within the chemical fume hood to avoid inhalation of
any dust.[8]

o Avoid direct contact with skin and eyes.[7]
o Use appropriate, non-reactive tools for transferring the solid.

o Keep the container tightly closed when not in use to prevent exposure to atmospheric
moisture.[10]

e Post-Handling:

o Thoroughly wash hands and any potentially exposed skin with soap and water after
handling.

o Clean the work area and decontaminate any equipment used.

o Dispose of contaminated waste in a designated hazardous waste container.[11]

Storage

Proper storage is crucial to maintain the integrity of the compound and prevent hazardous
situations.

« Conditions: Store in a cool, dry, and well-ventilated area.[10]
o Container: Keep in a tightly sealed container.[10]

o Incompatibilities: Store away from strong oxidizing agents and bases.[7] The substance is
also moisture-sensitive.[11]

Emergency Procedures

In the event of exposure or a spill, immediate and appropriate action is critical.
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Situation

Procedure

Source(s)

Eye Contact

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
upper and lower eyelids. Seek

immediate medical attention.

[6]7]

Skin Contact

Immediately flush skin with
plenty of water for at least 15
minutes while removing
contaminated clothing and
shoes. Seek immediate

medical attention.

[6]7]

Inhalation

Remove victim to fresh air and
keep at rest in a position
comfortable for breathing. If
not breathing, give artificial
respiration. If breathing is
difficult, give oxygen. Seek
immediate medical attention.

[6]7]

Ingestion

Do NOT induce vomiting.
Rinse mouth with water. Never
give anything by mouth to an
unconscious person. Seek

immediate medical attention.

[6111]

Spill

Evacuate the area. Wear
appropriate PPE. Sweep up
the solid material, avoiding
dust generation, and place it in
a suitable, closed container for

disposal.

[7]

Fire-Fighting Measures
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o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (COZ2), or alcohol-resistant
foam.[6]

» Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the material.

e Specific Hazards: Thermal decomposition can produce toxic fumes, including carbon oxides
and hydrogen chloride gas.[7]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[7]

Experimental Protocols

Detailed experimental protocols for specific reactions or applications involving 3,4-
Dimethoxybenzyl chloride are not available in public safety documents. Researchers must
develop their own specific standard operating procedures (SOPs) based on the known hazards
of this compound and the other reagents involved in their experimental setup. The general
handling procedure provided in section 3.2 should serve as a baseline for developing such
protocols.

Visualized Safety Workflows

The following diagrams illustrate key logical relationships in the safe handling and emergency
response for 3,4-Dimethoxybenzyl chloride.
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Caption: General Handling Workflow for 3,4-Dimethoxybenzyl Chloride.
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Caption: First Aid Emergency Response for 3,4-Dimethoxybenzyl Chloride Exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [3,4-Dimethoxybenzyl Chloride: A Technical Safety and
Handling Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1209049#3-4-dimethoxybenzyl-chloride-safety-data-
sheet-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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